Methyl 5,6-dichloropyrazine-2-carboxylate
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Overview
Description
Scientific Research Applications
- Antimicrobial Agents : Methyl 5,6-dichloropyrazine-2-carboxylate exhibits antimicrobial properties. Researchers explore its potential as a scaffold for designing novel antibiotics or antifungal drugs .
- Anti-Cancer Compounds : The compound’s structure may inspire the development of anti-cancer agents. Scientists investigate its interactions with cellular targets and evaluate its cytotoxic effects .
- Pesticides and Herbicides : Methyl 5,6-dichloropyrazine-2-carboxylate could serve as a building block for designing agrochemicals. Researchers study its efficacy against pests, weeds, and plant diseases .
- Functional Materials : The compound’s unique structure makes it interesting for materials science. Scientists explore its potential in creating functional materials, such as sensors, catalysts, or conductive polymers .
- Building Block : Methyl 5,6-dichloropyrazine-2-carboxylate acts as a versatile building block in organic synthesis. Researchers use it to construct more complex molecules with specific functionalities .
- Reference Standards : The compound can serve as a reference standard for analytical methods. Researchers use it to validate and calibrate instruments in laboratories .
- Metabolite Identification : Scientists investigate the metabolic fate of this compound in living organisms. Understanding its breakdown pathways helps in drug development and safety assessments .
- Environmental Monitoring : Researchers study the occurrence and fate of methyl 5,6-dichloropyrazine-2-carboxylate in environmental samples. It may be relevant in assessing water quality or soil contamination .
Medicinal Chemistry and Drug Development
Agricultural Science
Materials Science
Organic Synthesis
Analytical Chemistry
Pharmacokinetics and Metabolism Studies
Environmental Chemistry
Chemical Education and Research Tools
Mechanism of Action
The compound is usually obtained through a chemical reaction involving pyrazine compounds . A specific method could involve reacting 2,3,5,6-tetrachloropyridine with methyl formate under alkaline conditions, followed by hydrolysis to obtain the target product .
As for its safety, Methyl 5,6-dichloropyrazine-2-carboxylate may cause irritation and damage to the skin, eyes, and respiratory tract, and direct contact should be avoided . Appropriate personal protective equipment, such as gloves, safety glasses, and a protective mask, should be worn when handling this compound . It should be stored in a cool, dry place, away from sources of ignition and flammable materials . During handling, dust, gas, or vapor generation should be prevented, and good ventilation should be ensured .
properties
IUPAC Name |
methyl 5,6-dichloropyrazine-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Cl2N2O2/c1-12-6(11)3-2-9-4(7)5(8)10-3/h2H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMXSOVCXPDCBMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN=C(C(=N1)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.01 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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